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Compound of Interest

Compound Name: 2-Butenoyl chloride

Cat. No.: B145612 Get Quote

Technical Guide: Physical Properties of 2-
Butenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Butenoyl chloride, also known as crotonyl chloride. The information herein is intended to

support research, development, and quality control activities where this compound is utilized.

Core Physical Properties
2-Butenoyl chloride is a colorless to light yellow liquid.[1] It is recognized as a versatile

intermediate in organic synthesis, particularly in the production of pharmaceuticals,

agrochemicals, and specialty chemicals. The physical characteristics of 2-Butenoyl chloride
are crucial for its handling, reaction setup, and purification processes.

A summary of its primary physical properties is presented in the table below. It is important to

note that commercial preparations of 2-Butenoyl chloride are often a mixture of cis and trans

isomers, which can influence the observed physical properties. Where available, data for

specific isomers are provided.
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Physical Property Value Notes

Boiling Point 120-126 °C[1][2][3][4]
At atmospheric pressure

(literature values vary slightly).

125 °C[5][6]
For the (E)-isomer (trans-2-

Butenoyl chloride).

Density 1.091 g/mL at 25 °C[2][3][4] For a mixture of isomers.

1.09 g/cm³ at 20 °C[7]

1.080 g/cm³[1]

1.0822 g/cm³ at 17 °C[5] For the (E)-isomer.

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections outline standardized methodologies for measuring the boiling point and

density of liquid compounds like 2-Butenoyl chloride.

Determination of Boiling Point by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for determining the boiling

point of a liquid is through distillation.

Principle: Simple distillation involves heating a liquid to its boiling point, condensing the vapor,

and collecting the condensate. The temperature of the vapor is measured as it passes into the

condenser, and this temperature remains constant throughout the distillation of a pure

substance.

Apparatus:

Distillation flask

Condenser

Receiving flask
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Thermometer

Heating mantle

Boiling chips

Procedure:

A sample of 2-Butenoyl chloride is placed in the distillation flask along with boiling chips to

ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor entering the

condenser.

The liquid is heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the vapor temperature stabilizes

while the liquid is boiling and condensing in the condenser.

The atmospheric pressure should be recorded, as boiling point is pressure-dependent.

Determination of Density using a Digital Density Meter
Modern digital density meters provide a rapid and highly accurate method for determining the

density of liquids, often compliant with standards such as ASTM D4052.

Principle: This method is based on the oscillating U-tube principle. A small volume of the liquid

sample is introduced into a U-shaped borosilicate glass tube. The tube is then electronically

excited to oscillate at its natural frequency. The frequency of oscillation is dependent on the

mass of the tube and its contents. By measuring the change in frequency when the tube is

filled with the sample compared to when it is filled with a reference substance (like air or water),

the density of the sample can be precisely calculated.

Apparatus:

Digital Density Meter with an oscillating U-tube
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Syringe for sample injection

Thermostatic control for the measuring cell

Procedure:

The instrument is calibrated using dry air and a standard of known density, typically ultrapure

water.

The temperature of the measuring cell is set to the desired value (e.g., 20 °C or 25 °C) and

allowed to stabilize.

A small, bubble-free aliquot of 2-Butenoyl chloride is injected into the U-tube using a

syringe.

The instrument measures the oscillation period of the filled tube and automatically calculates

and displays the density of the sample.

Multiple readings are typically taken to ensure precision.

Logical Relationship of Physical Properties
The physical properties of a chemical compound are intrinsically linked to its molecular

structure. The following diagram illustrates this fundamental relationship for 2-Butenoyl
chloride.
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Figure 1: Relationship between Molecular Structure and Physical Properties
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Figure 1: Relationship between Molecular Structure and Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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